Cas no 5928-72-3 (Benzenesulfonicacid, hydrate (2:3))

• Product Name: Benzenesulfonicacid, hydrate (2:3)
• CAS No: 5928-72-3
• Molecular Formula: ₂[C₆H₆O₃S]^.₃[H₂O]
• Molecular Weight: 370.39592
• CID: 386850
• PubChem ID: 57358281

Benzenesulfonicacid, hydrate (2:3) Properties

Names and Identifiers

• Benzenesulfonicacid, hydrate (2:3)
• BENZENESULFONIC ACID MONOHYDRATE
• BENZENESULFONIC ACID HYDRATE
• BENZENESULFONIC ACID,1,5-HYDRATE
• PHENOLSULFONIC ACID,HYDRATE
• PHENYLSULFONIC ACID,HYDRATE
• Benzenesulfonic acid, hydrate (2:3)
• 425795DP0Y
• Benzenesulfonic acid sesquihydrate
• 5928-72-3
• Q27258487
• Benzenesulfonic acid, sesquihydrate
• Benzenesulfonic acid 1.5 hydrate
• Benzenesulfonic acid sesquihydrate [MI]
• starbld0006947
• UNII-425795DP0Y

• InChIKey： HYSWQRQDKRNNIU-UHFFFAOYSA-N
• Inchi： InChI=1S/2C6H6O3S.3H2O/c2*7-10(8,9)6-4-2-1-3-5-6;;;/h2*1-5H,(H,7,8,9);3*1H2
• SMILES： C1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)S(=O)(=O)O.O.O.O

Computed Properties

• Exact Mass: 176.01400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 370.03922449g/mol
• Heavy Atom Count: 23
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: 1.94980
• PSA: 71.98000
• Melting Point: 42-49 °C(lit.)